Cas no 54441-63-3 (Benzenepropanoic acid, beta-oxo-, propyl ester)

• Product Name: Benzenepropanoic acid, beta-oxo-, propyl ester
• CAS No: 54441-63-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 354590
• Update Time: 2023-08-03

Benzenepropanoic acid, beta-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-oxo-, propyl ester
• Benzenepropanoic acid, beta-oxo-, propyl ester
• propyl 3-oxo-3-phenylpropanoate
• UDVTUIQSPYLVPT-UHFFFAOYSA-N
• 3-oxo-3-phenyl-propionic acid propyl ester

• Inchi： 1S/C12H14O3/c1-2-8-15-12(14)9-11(13)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： UDVTUIQSPYLVPT-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC=CC=1)=O)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4